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Compound of Interest

Compound Name: ORM-3819

Cat. No.: B609771 Get Quote

Technical Support Center: ORM-3819
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the use and stability of ORM-3819 in solution. The following

information is intended to help troubleshoot common issues and answer frequently asked

questions to ensure the successful application of ORM-3819 in your experiments.

Troubleshooting Guide
This guide addresses specific issues that may be encountered when working with ORM-3819
solutions.
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Issue Potential Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer

ORM-3819 has low aqueous

solubility. Adding a

concentrated DMSO stock

solution directly to an aqueous

buffer can cause the

compound to crash out of

solution.

1. Lower the final DMSO

concentration gradually:

Instead of a single dilution

step, perform serial dilutions.

2. Increase the final DMSO

concentration in your assay: If

your experimental system

allows, increasing the final

percentage of DMSO can help

maintain solubility. 3. Use a

different solvent system: While

DMSO is the recommended

solvent for stock solutions,

small amounts of other organic

solvents compatible with your

assay could be explored for

intermediate dilutions. Always

perform a vehicle control.

Inconsistent experimental

results

This could be due to

degradation of the ORM-3819

stock solution over time,

leading to a lower effective

concentration.

1. Prepare fresh stock

solutions regularly: For optimal

results, it is recommended to

prepare fresh stock solutions

from the powdered form. 2.

Aliquot and store properly: If a

larger stock solution is

prepared, aliquot it into

smaller, single-use volumes to

avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C

for long-term storage. 3.

Protect from light: While

specific photostability data is

unavailable, it is good practice

to protect solutions of organic

compounds from light by using
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amber vials or wrapping tubes

in foil.

Cloudiness or precipitation in

cell culture media

The complex composition of

cell culture media, including

salts and proteins, can

contribute to the precipitation

of less soluble compounds.

1. Pre-dilute in a small volume

of media: Before adding to the

full volume of your cell culture,

pre-dilute the ORM-3819 stock

in a small aliquot of the media

and visually inspect for any

precipitation. 2. Optimize the

final concentration: Test a

range of final concentrations to

find the highest concentration

that remains soluble in your

specific cell culture setup.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing ORM-3819 stock solutions?

A1: The recommended solvent for preparing stock solutions of ORM-3819 is dimethyl sulfoxide

(DMSO). It has a reported solubility of 30 mg/mL in DMSO.

Q2: How should I store ORM-3819?

A2: The powdered form of ORM-3819 should be stored at 2-8°C. Once dissolved in DMSO, it is

recommended to aliquot the stock solution and store it at -20°C or -80°C for long-term stability.

Avoid repeated freeze-thaw cycles.

Q3: What is the mechanism of action of ORM-3819?

A3: ORM-3819 has a dual mechanism of action. It acts as a Ca2+-sensitizer by binding to

cardiac troponin C (cTnC), enhancing the response of the myofilaments to calcium.

Additionally, it is a selective inhibitor of phosphodiesterase III (PDE III), which leads to an

increase in intracellular cyclic AMP (cAMP) levels.

Q4: Can I dissolve ORM-3819 directly in aqueous buffers like PBS?
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A4: It is not recommended to dissolve ORM-3819 directly in aqueous buffers due to its low

aqueous solubility. A concentrated stock solution should first be prepared in DMSO and then

diluted into the aqueous buffer.

Q5: Are there any known stability issues I should be aware of?

A5: While specific degradation pathway studies for ORM-3819 are not publicly available, it is

best practice to handle it as you would other light-sensitive and potentially oxidizable organic

compounds. Prepare fresh solutions when possible, store stock solutions properly, and protect

them from light.

Experimental Protocols
Preparation of ORM-3819 Stock Solution

Allow the vial of powdered ORM-3819 to equilibrate to room temperature before opening.

Add the appropriate volume of high-purity DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add the corresponding volume of DMSO to the appropriate mass

of ORM-3819, which has a molecular weight of 397.38 g/mol ).

Vortex briefly to ensure the compound is fully dissolved.

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

General Protocol for Dilution into Aqueous Buffer
Thaw a single-use aliquot of the ORM-3819 DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution in your chosen aqueous buffer to reach the final

desired concentration.

Ensure that the final concentration of DMSO in your assay is compatible with your

experimental system and that appropriate vehicle controls are included.

Visualizing the Mechanism of Action
To aid in understanding the dual mechanism of ORM-3819, the following diagrams illustrate the

involved signaling pathways.
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Caption: Calcium sensitization pathway of ORM-3819.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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